Cas no 88489-88-7 (Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-)
88489-88-7 structure
Product Name:Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-
CAS No:88489-88-7
MF:C14H9ClN2O3
MW:288.68586230278
CID:630780
PubChem ID:71318331
Update Time:2025-04-19
Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro-
- 2-[4-(chloromethyl)phenyl]-6-nitro-1,3-benzoxazole
- DTXSID90748469
- 88489-88-7
-
- Inchi: 1S/C14H9ClN2O3/c15-8-9-1-3-10(4-2-9)14-16-12-6-5-11(17(18)19)7-13(12)20-14/h1-7H,8H2
- InChI Key: SCTQMSNQYOPPFB-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1)C1=NC2C=CC(=CC=2O1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 288.0301698g/mol
- Monoisotopic Mass: 288.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 71.8Ų
Benzoxazole, 2-[4-(chloromethyl)phenyl]-6-nitro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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